citrinin hydrate
citrinin hydrate
Brand Name:
Vulcanchem
CAS No.:
157643-56-6
VCID:
VC0136746
InChI:
InChI=1S/C13H16O6/c1-4-6(3)19-13(18)8-7(4)5(2)10(14)9(11(8)15)12(16)17/h4,6,13-15,18H,1-3H3,(H,16,17)/t4-,6-,13+/m1/s1
SMILES:
CC1C(OC(C2=C(C(=C(C(=C12)C)O)C(=O)O)O)O)C
Molecular Formula:
C13H16O6
Molecular Weight:
268.26 g/mol
citrinin hydrate
CAS No.: 157643-56-6
Main Products
VCID: VC0136746
Molecular Formula: C13H16O6
Molecular Weight: 268.26 g/mol
| CAS No. | 157643-56-6 |
|---|---|
| Product Name | citrinin hydrate |
| Molecular Formula | C13H16O6 |
| Molecular Weight | 268.26 g/mol |
| IUPAC Name | (1S,3R,4S)-1,6,8-trihydroxy-3,4,5-trimethyl-3,4-dihydro-1H-isochromene-7-carboxylic acid |
| Standard InChI | InChI=1S/C13H16O6/c1-4-6(3)19-13(18)8-7(4)5(2)10(14)9(11(8)15)12(16)17/h4,6,13-15,18H,1-3H3,(H,16,17)/t4-,6-,13+/m1/s1 |
| Standard InChIKey | MBTAFMZUDOUGPS-CGKQSRJASA-N |
| Isomeric SMILES | C[C@@H]1[C@H](O[C@@H](C2=C(C(=C(C(=C12)C)O)C(=O)O)O)O)C |
| SMILES | CC1C(OC(C2=C(C(=C(C(=C12)C)O)C(=O)O)O)O)C |
| Canonical SMILES | CC1C(OC(C2=C(C(=C(C(=C12)C)O)C(=O)O)O)O)C |
| Synonyms | 3,4-dihydro-1,6,8-trihydroxy-3,4,5-trimethyl-1H-2-benzopyran-7-carboxylic acid citrinin hydrate citrinin hydrate, (1alpha,3alpha,4beta)-stereoisome |
| PubChem Compound | 190886 |
| Last Modified | Nov 11 2021 |
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